N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide
Overview
Description
N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide (ACDP) is a synthetic organic compound that has been used in a variety of scientific research applications. It is a versatile compound that has been used in the synthesis of a wide range of molecules and has been studied for its biochemical and physiological effects.
Scientific Research Applications
N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide has been used in a variety of scientific research applications including the synthesis of drugs, the development of novel materials, and the study of biological processes. It has also been used in the synthesis of a variety of synthetic peptides and proteins, as well as in the study of enzyme-catalyzed reactions. Additionally, this compound has been used in the study of cell signaling pathways, drug delivery systems, and the development of new therapeutic agents.
Mechanism of Action
The mechanism of action of N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide is not well understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, and as a modulator of cell signaling pathways. Additionally, this compound has been shown to interact with certain receptors, such as the serotonin receptor, and to modulate the activity of certain ion channels.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to modulate the activity of certain enzymes and receptors, as well as to interact with certain ion channels. Additionally, this compound has been shown to have an anti-inflammatory effect, to reduce oxidative stress, and to inhibit the growth of certain cancer cell lines.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide in laboratory experiments include its low cost, its availability in a wide range of forms, and its ability to be used in a variety of reactions. Additionally, this compound is a relatively stable compound and can be stored for long periods of time. The main limitation of using this compound in laboratory experiments is its potential toxicity, which can be minimized by taking proper safety precautions.
Future Directions
The future directions for N-(3-Amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide research are numerous. One potential direction is to further explore its potential therapeutic applications, such as its potential to act as an anti-inflammatory agent or to inhibit the growth of certain cancer cell lines. Additionally, this compound could be further explored as a tool for the synthesis of novel materials, as well as for the study of enzyme-catalyzed reactions and cell signaling pathways. Finally, this compound could be further studied for its potential to interact with certain receptors and to modulate the activity of certain ion channels.
properties
IUPAC Name |
N-(3-amino-4-chlorophenyl)-2-(2,6-dimethylphenoxy)propanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O2/c1-10-5-4-6-11(2)16(10)22-12(3)17(21)20-13-7-8-14(18)15(19)9-13/h4-9,12H,19H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODZGFFLKOTTZLZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OC(C)C(=O)NC2=CC(=C(C=C2)Cl)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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